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Compound of Interest

H-Lys-Lys-Lys-Lys-Lys-Lys-Lys-
Compound Name:

Lys-Lys-OH
CAS No.: 21657-52-3
Cat. No.: B8820270

Get Quote

Executive Summary

The interaction between cationic peptides and anionic nucleic acids is the fundamental
thermodynamic driver for non-viral gene delivery and chromatin organization. H-Lys9-OH
(Sequence: H-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-OH) represents a critical "transition
length” oligomer. Unlike high-molecular-weight poly-L-lysine (PLL, >20 residues), which
irreversibly condenses DNA into varying toroidal structures, H-Lys9-OH exhibits a dynamic,
reversible binding mode governed by discrete electrostatic contacts rather than bulk phase
separation. This guide delineates the physicochemical parameters, thermodynamic drivers, and
experimental protocols required to characterize H-Lys9-OH/DNA complexes.

Molecular Architecture & Physicochemical
Properties

To understand the activity, we must first define the structural constraints of the H-Lys9-OH
probe.
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Implication for DNA

Property Value | Characteristic L
Binding
Homopolymer; no sequence-
Sequence H-(Lys)s-OH N N )
specific recognition motifs.
Low MW allows rapid diffusion
Molecular Weight ~1,171.6 Da and intercalation into DNA

grooves.

Net Charge (pH 7.4)

+9 (approx.)

9 protonated €-amino groups (
Jand 1

-amino group.

Charge Density

High (1 charge per ~3.5 A)

Matches the phosphate
spacing of B-DNA (~3.4 A

rise/bp) closely.

Secondary Structure

Random Caoil

Too short to form stable

-helices or

-sheets in solution; remains

flexible.

The "Transition Length" Phenomenon

Structure-activity analysis reveals a non-linear dependence on chain length (

. Insufficient chelate effect; binding is weak and transient.

(H-Lys9-OH):Critical cooperative threshold. Binding affinity (

) enters the nanomolar range. Capable of neutralizing local phosphate charges but often
insufficient to induce full toroidal condensation alone without crowding agents.

. Irreversible condensation; high toxicity due to membrane disruption.
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Mechanistic Basis of Interaction

The binding of H-Lys9-OH to dsDNA is not merely a "sticking" event but a thermodynamically
driven exchange reaction.

The Counterion Release Force (Entropic Driver)

According to Manning’s Counterion Condensation Theory, DNA is surrounded by a condensed
layer of monovalent cations (e.g., Na*). When the polyvalent H-Lys9-OH binds:

e The cationic peptide displaces the localized Na* ions.

e The release of these ions into the bulk solvent increases the systemic entropy (

).

e This entropic gain overrides the enthalpic penalty of bending the DNA or peptide.

The Binding Equilibrium

The interaction can be modeled as:

Where

is the number of counterions released. For H-Lys9-OH, thermodynamic studies suggest

, iIndicating near-complete displacement of counterions along the binding footprint.

Pathway Visualization

The following diagram illustrates the kinetic and thermodynamic pathway of H-Lys9-OH
binding, contrasting it with longer polylysines.

Free H-Lys9-OH
(Random Coil, +9) S>0 Conder1§at|on/Aggregat|on
(Requires High Conc.)
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Caption: Thermodynamic trajectory of H-Lys9-OH binding. Note the reversibility with high salt,
distinguishing it from longer polymers.

Experimental Characterization Protocols

To validate the SAR of H-Lys9-OH, the following self-validating protocols are recommended.

Protocol A: Electrophoretic Mobility Shift Assay (EMSA)

The Gold Standard for assessing binding affinity and saturation.

Rationale: H-Lys9-OH neutralizes the DNA phosphate backbone. As the charge ratio (N/P)
increases, the migration of DNA towards the anode slows (retardation) or stops (precipitation in
well).

Workflow:

Preparation: Prepare 100 ng of plasmid DNA (e.g., pUC19) per lane.

« Titration: Prepare H-Lys9-OH stock (1 mg/mL). Create ratios of Nitrogen (peptide) to
Phosphate (DNA) ranging from N/P = 0.1 to 5.0.

o Calculation: 1 pg DNA
3 nmol phosphate.

 Incubation: Mix DNA and peptide in HEPES buffer (pH 7.4). Incubate 30 min at RT. Crucial:
Do not use high salt buffer; it inhibits binding.

» Electrophoresis: Run on 1% agarose gel with EtBr or SYBR Gold.
» Readout:
o N/P < 0.5: DNA migrates normally.

o N/P 0.8 - 1.2: Smearing (dynamic exchange).
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o N/P > 1.5: Complete retention in well (neutralization).
Protocol B: Isothermal Titration Calorimetry (ITC)
For thermodynamic dissection (Enthalpy vs. Entropy).

Rationale: Quantifies the heat released/absorbed upon binding, providing

, and stoichiometry (

).

Step-by-Step:

Cell: Load 20 uM dsDNA (bp concentration) in the sample cell.

Syringe: Load 400 uM H-Lys9-OH in the injection syringe.

Buffer Match:Critical: Both peptide and DNA must be dialyzed against the exact same buffer
(e.g., 10 mM Na-Cacodylate, pH 7.0) to prevent heat of dilution artifacts.

Titration: Perform 20 injections of 2 pL each at 25°C.

Analysis: Fit to a "One Set of Sites" model.
o Expected Result: Endothermic signal (

) or small Exothermic, but driven by large favorable Entropy (

) due to ion release.

Structure-Activity Relationship (SAR) Summary

The following table summarizes how modifications to the H-Lys9-OH core structure affect DNA
binding activity.
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Structural Modification Effect on DNA Binding Mechanistic Explanation

Cooperative binding increases;

Chain Elongation (n=9 dissociation rate (
Increased Affinity
n=20) ) decreases drastically due to

multiple contact points.

Below critical charge density;

Chain Shortening (n=9 thermal energy (
Loss of Stability
n=5) ) is sufficient to dislodge the
peptide.

Neutralizes the

Acetylation of Lysines Loss of Binding -amino charge; mimics histone

acetylation (gene

activation/opening).

Electrostatic binding is achiral.
o Identical Electrostatics / Higher  However, D-Lys9 is resistant to

D-lsomer Substitution (D-Lys) - ]
Stability proteases, prolonging the half-

life in biological media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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